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Compound of Interest

Compound Name: Barium benzoate

Cat. No.: B1594676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium benzoate, also known by its systematic name barium dibenzoate, is an organometallic

compound with a range of industrial applications. This technical guide provides a

comprehensive overview of barium benzoate, its synonyms, chemical and physical properties,

synthesis and analysis protocols, and its current applications. Furthermore, this document

explores the potential biological effects and toxicological profile of barium benzoate, drawing

from data on its constituent ions, to inform researchers and professionals in the field of drug

development.

Chemical Identity and Synonyms
Barium benzoate is the barium salt of benzoic acid. The correct identification of this compound

is crucial for scientific and regulatory purposes.

Table 1: Synonyms and Chemical Identifiers for Barium Benzoate
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Identifier Value

Systematic Name Barium dibenzoate

Common Synonyms Benzoic acid, barium salt; Bariumdibenzoat

CAS Number 533-00-6

EC Number 208-551-0

Molecular Formula C₁₄H₁₀BaO₄

InChI
InChI=1S/2C7H6O2.Ba/c28-7(9)6-4-2-1-3-5-

6;/h21-5H,(H,8,9);/q;;+2/p-2

SMILES
C1=CC=C(C=C1)C(=O)

[O-].C1=CC=C(C=C1)C(=O)[O-].[Ba+2]

A hydrated form, barium benzoate dihydrate, is also known and has the CAS number 5908-

68-9 and molecular formula C₁₄H₁₄BaO₆.

Physicochemical Properties
Understanding the physicochemical properties of barium benzoate is essential for its handling,

application, and for designing experimental protocols.

Table 2: Physicochemical Properties of Barium Benzoate

Property Value Reference(s)

Molecular Weight 379.55 g/mol

Appearance Fine, white powder

Boiling Point 249.3 °C at 760 mmHg

Flash Point 111.4 °C

Density 2 g/cm³ at 20°C

Water Solubility 3.4-51.3 g/L at 20°C

Vapor Pressure 0.0122 mmHg at 25°C
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Synthesis and Characterization
Synthesis Protocol
While detailed, step-by-step synthesis protocols for barium benzoate are not extensively

documented in publicly available literature, a common method involves the reaction of benzoic

acid with a barium salt, such as barium hydroxide octahydrate, in an aqueous or semi-solid

phase reaction. The following is a generalized experimental protocol based on this reaction:

Objective: To synthesize barium benzoate.

Materials:

Benzoic acid (C₇H₆O₂)

Barium hydroxide octahydrate (Ba(OH)₂·8H₂O)

Deionized water

Ethanol (for washing)

Reaction vessel with stirring and temperature control

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Procedure:

Reactant Preparation: Calculate the stoichiometric amounts of benzoic acid and barium

hydroxide octahydrate required. A slight excess of benzoic acid may be used to ensure

complete reaction of the barium hydroxide.

Reaction:

Dissolve the barium hydroxide octahydrate in a minimal amount of warm deionized water

in the reaction vessel with stirring.
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Slowly add the benzoic acid to the barium hydroxide solution. The reaction is typically

carried out at an elevated temperature (e.g., 90-110°C) to facilitate the reaction.

Continue stirring the mixture for a sufficient period (e.g., 15-20 minutes) to ensure the

reaction goes to completion. The formation of a white precipitate of barium benzoate
should be observed.

Isolation and Purification:

Allow the reaction mixture to cool to room temperature.

Collect the white precipitate by vacuum filtration.

Wash the precipitate with cold deionized water to remove any unreacted starting materials

and soluble impurities.

Further wash the precipitate with a small amount of cold ethanol to aid in drying.

Drying:

Dry the collected barium benzoate in a drying oven at a suitable temperature (e.g., 80-

100°C) until a constant weight is achieved.

Characterization:

The final product can be characterized by techniques such as Fourier-Transform Infrared

(FTIR) spectroscopy to confirm the presence of the benzoate carboxylate group and the

absence of the starting materials, and by elemental analysis to determine the barium

content.
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Synthesis Workflow for Barium Benzoate
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Caption: A generalized workflow for the synthesis of barium benzoate.

Analytical Methods
The characterization and quantification of barium benzoate are crucial for quality control and

research purposes.
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Table 3: Analytical Techniques for Barium Benzoate Characterization

Technique Purpose

High-Performance Liquid Chromatography

(HPLC)

Separation and quantification of the benzoate

component.

Fourier-Transform Infrared (FTIR) Spectroscopy
Identification of the carboxylate functional group

and confirmation of salt formation.

Nuclear Magnetic Resonance (NMR)

Spectroscopy
Structural elucidation of the benzoate moiety.

Atomic Absorption Spectroscopy (AAS) /

Inductively Coupled Plasma (ICP)
Quantification of the barium content.

Thermogravimetric Analysis (TGA)
To study the thermal decomposition of the

compound.

Experimental Protocol: HPLC Analysis of Benzoate

This protocol is adapted from methods for analyzing benzoate in various matrices and would

require optimization for specific applications.

Objective: To quantify the benzoate content in a sample.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or other suitable buffer
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Barium benzoate standard

Procedure:

Standard Preparation: Prepare a stock solution of barium benzoate in a suitable solvent

(e.g., a mixture of acetonitrile and water). Perform serial dilutions to create a series of

calibration standards.

Sample Preparation: Dissolve the sample containing barium benzoate in the mobile phase

and filter through a 0.45 µm syringe filter.

HPLC Conditions:

Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with 0.1% formic

acid).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 235 nm.

Injection Volume: 10-20 µL.

Analysis: Inject the standards and samples onto the HPLC system. Construct a calibration

curve from the peak areas of the standards and use it to determine the concentration of

benzoate in the samples.

Industrial Applications
Barium benzoate has several niche industrial applications, primarily leveraging its properties

as a metal soap.

Polymer Stabilizer: It is used as a heat stabilizer in polyvinyl chloride (PVC) and its blends. It

acts as an acid scavenger, neutralizing the hydrochloric acid that is released during the

thermal degradation of PVC.

Catalyst: Barium benzoate can function as a transesterification catalyst. It has also been

investigated as a catalyst for the methyl esterification of benzoic acid.
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Pyrotechnics: In pyrotechnic compositions, barium benzoate is used as a green colorant

and an oxidizer. It is valued for its good combustion behavior, producing low smoke and

residues.

Biological Activity and Toxicological Profile
The biological effects of barium benzoate are not well-documented. However, an

understanding of its potential impact can be inferred from the known activities of its constituent

ions: the barium ion (Ba²⁺) and the benzoate anion.

Pharmacokinetics
Upon ingestion of soluble barium compounds, barium ions are rapidly absorbed from the

gastrointestinal tract. The absorbed barium is primarily deposited in the bones and teeth and is

excreted mainly through feces and urine. Benzoate is metabolized in the liver and kidneys,

where it is conjugated with glycine to form hippurate, which is then excreted in the urine.

Potential Mechanism of Action and Signaling Pathways
The toxicity of soluble barium compounds is primarily attributed to the Ba²⁺ ion. Barium ions

are known to block potassium channels, which can lead to a profound decrease in serum

potassium levels (hypokalemia). This disruption of potassium homeostasis can have significant

effects on excitable tissues, such as muscle and nerve cells.

Barium ions can also interfere with calcium signaling pathways. Due to their similar ionic radius

and charge, Ba²⁺ can compete with Ca²⁺ for binding sites on various proteins and channels.

For instance, barium has been shown to activate large-conductance calcium-activated

potassium (BK) channels, albeit with a lower affinity than calcium.

The benzoate anion, on the other hand, is generally considered to have low toxicity. Its

metabolism is a detoxification pathway that can be utilized for the elimination of waste nitrogen.
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Hypothetical Signaling Pathway of Barium Benzoate Components
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Caption: A hypothetical signaling and metabolic pathway for the components of barium
benzoate.
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Toxicity
Soluble barium compounds are considered highly toxic if ingested. The lethal dose for an adult

is estimated to be between 1 and 15 grams. Acute poisoning can lead to gastrointestinal

distress, hypokalemia, muscle weakness, paralysis, and cardiac arrhythmias. Specific LD50

data for barium benzoate is not readily available in public literature.

Relevance to Drug Development
The direct application of barium benzoate in drug development is not established. While

barium sulfate is widely used as a non-toxic, insoluble contrast agent for gastrointestinal

imaging, the soluble nature and toxicity of barium benzoate preclude its use in this context.

However, the study of barium benzoate and similar compounds could be of interest to drug

development professionals for several reasons:

Toxicological Research: Understanding the mechanisms of barium toxicity is important for

public health and for developing treatments for barium poisoning.

Ion Channel Research: The ability of barium ions to block specific potassium channels

makes them a useful tool in electrophysiological research to study the function of these

channels.

Drug Delivery: While not currently in use, the development of novel, non-toxic organometallic

compounds for therapeutic or diagnostic purposes is an active area of research. The

synthesis and characterization of compounds like barium benzoate can provide valuable

insights into the chemistry of metal-organic complexes.

Conclusion
Barium benzoate is a well-defined chemical compound with several important industrial

applications. Its synonyms and physicochemical properties are well-documented. While

detailed experimental protocols for its synthesis and analysis are not always readily available in

the public domain, general methods can be adapted for research and quality control purposes.

The biological activity and toxicology of barium benzoate are largely inferred from the known

effects of its constituent ions, with the barium ion being the primary mediator of toxicity through

its effects on potassium and calcium channels. For drug development professionals, while
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barium benzoate itself does not have a direct therapeutic application, the study of its

properties and biological effects can contribute to the broader understanding of metal-ion

toxicology and ion channel pharmacology. Further research is needed to fully elucidate the

specific biological profile of barium benzoate.

To cite this document: BenchChem. [An In-depth Technical Guide to Barium Benzoate and its
Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594676#synonyms-for-barium-benzoate-like-
barium-dibenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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